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Compound of Interest

Compound Name: Telbivudine-d4

Cat. No.: B15143894 Get Quote

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of commercially available Telbivudine-d4, its sourcing, and its

application in experimental settings. Telbivudine-d4, a deuterium-labeled analog of the potent

antiviral drug Telbivudine, serves as a critical internal standard for analytical and

pharmacokinetic studies.

Commercially Available Telbivudine-d4 Suppliers
The following table summarizes the commercially available sources for Telbivudine-d4,

providing key quantitative data to facilitate comparison and procurement.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Available
Quantities

Veeprho
1134182-00-

5

C₁₀H₁₀D₄N₂O

₅
246.26

Inquiry

required

Inquiry

required

Pharmaffiliate

s

1134182-00-

5

C₁₀H₁₀D₄N₂O

₅
246.26

Inquiry

required

Inquiry

required

MedChemEx

press

1134182-00-

5

C₁₀H₁₀D₄N₂O

₅
246.26

Inquiry

required
1 mg

CymitQuimic

a

1134182-00-

5

C₁₀H₁₀D₄N₂O

₅
246.26

Inquiry

required

5mg, 10mg,

25mg, 50mg,

100mg

TLC

Pharmaceutic

al Standards

1134182-00-

5

C₁₀H₁₀D₄N₂O

₅
246.26

Inquiry

required

Inquiry

required

BOC

Sciences

3424-98-4

(non-labeled)

C₁₀H₁₄N₂O₅

(non-labeled)

242.23 (non-

labeled)

98% (for non-

labeled)

Inquiry

required

Experimental Protocol: Quantification of Telbivudine
in Human Plasma using LC-MS/MS
This section details a representative experimental protocol for the quantitative analysis of

Telbivudine in a biological matrix, utilizing Telbivudine-d4 as an internal standard (IS). Such

methods are crucial for pharmacokinetic and therapeutic drug monitoring studies.

1. Materials and Reagents:

Telbivudine reference standard

Telbivudine-d4 (Internal Standard)

Human plasma (blank)
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Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Water, ultrapure

2. Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

3. Preparation of Standards and Quality Controls:

Prepare stock solutions of Telbivudine and Telbivudine-d4 in a suitable solvent (e.g.,

methanol or DMSO).

Prepare working solutions by serially diluting the stock solutions.

Spike blank human plasma with the working solutions to create calibration standards and

quality control (QC) samples at various concentrations.

4. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample (calibration standard, QC, or unknown), add 10 µL of the

Telbivudine-d4 internal standard working solution.

Add 300 µL of acetonitrile to precipitate the plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge the samples at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

5. LC-MS/MS Analysis:
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Chromatographic Conditions:

Column: A suitable C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient elution program to separate the analyte from endogenous interferences.

Flow rate: 0.4 mL/min.

Injection volume: 10 µL.

Mass Spectrometric Conditions:

Ionization mode: Positive electrospray ionization (ESI+).

Multiple Reaction Monitoring (MRM) transitions:

Telbivudine: Monitor the precursor to product ion transition (e.g., m/z 243.1 → 127.1).

Telbivudine-d4: Monitor the precursor to product ion transition (e.g., m/z 247.1 →

131.1).

Optimize parameters such as declustering potential, collision energy, and cell exit potential

for maximum signal intensity.

6. Data Analysis:

Integrate the peak areas for both Telbivudine and Telbivudine-d4.

Calculate the peak area ratio of the analyte to the internal standard.

Construct a calibration curve by plotting the peak area ratio against the nominal

concentration of the calibration standards.

Determine the concentration of Telbivudine in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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Signaling Pathway and Mechanism of Action
Telbivudine is a synthetic thymidine nucleoside analog that acts as a potent and specific

inhibitor of the hepatitis B virus (HBV) DNA polymerase.[1][2][3] Its mechanism of action

involves a multi-step intracellular process, as illustrated in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Application for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143894#commercially-available-telbivudine-d4-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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